Cas no 90717-16-1 (1-(2-Chlorophenyl)(methylimino)methylcyclopentanol Hydrochloride)

Hydroxyimine hydrochloride is mainly used as a pharmaceutical intermediate, and the final synthetic product is ketamine (k powder), a medical anesthetic. Because hydroxyimine hydrochloride is a precursor chemical, it is listed as a class I chemical under the control of the public security department by the state. The purchase, sale, and use of dangerous chemicals must be subject to a hazardous chemical business license. Hydroxyimine hydrochloride has low toxicity, but the cracking gas produced in the preparation of tetrafluoroethylene with it has high toxicity, which can cause poisoning. Inhalation of high concentration cracking gas, At the initial stage, there was only mild cough, nausea, chills, chest tightness and fatigue, but after a 24-72 hour incubation period, obvious symptoms occurred, including pneumonia, pulmonary edema, respiratory distress syndrome, and fibroproliferative signs at the later stage< Br>
1-(2-Chlorophenyl)(methylimino)methylcyclopentanol Hydrochloride structure
90717-16-1 structure
1-(2-Chlorophenyl)(methylimino)methylcyclopentanol Hydrochloride
90717-16-1
C13H16NOCL.HCL
274.18618
803776
13086941

1-(2-Chlorophenyl)(methylimino)methylcyclopentanol Hydrochloride Properties

Names and Identifiers

    • 1-((2-Chlorophenyl)(methylimino)methyl)cyclopentanol hydrochloride
    • 1-[(2-chlorophenyl)-n-(methylimino)methyl]cyclopentanol hydrochloride
    • 2-chlorophenyl-1-hydroxy-1-cyclopentyl n-methyl ketimine hydrochloride
    • HYDROXYIMINE HYDROCHLORIDE
    • HydroxylimineHcl
    • 1-[(2-Chlorophenyl)(methylimino)methyl]cyclopentanolhydrochloride
    • Hydroxylimine
    • 1-((2-Chlorophenyl)(methylimino)methyl)-cyclopentanol hydrochloride
    • Cyclopentanol,1-[(2-chlorophenyl)(methylimino)methyl]-, hydrochloride (1:1)
    • hydroxyimine hcl
    • AKOS016010418
    • PD133718
    • 2-Chlorophenyl-1-hydroxy-1-cyclopentyl N-Methyl Ketimine Hydrochloride
    • SCHEMBL3719187
    • DTXSID40517743
    • SCHEMBL3719188
    • Cyclopentanol, 1-[(2-chlorophenyl)(methylimino)methyl]-, hydrochloride
    • 1-[(2-Chlorophenyl)(methylimino)methyl]cyclopentanol Hydrochloride
    • A843617
    • 1-[C-(2-chlorophenyl)-N-methylcarbonimidoyl]cyclopentan-1-ol;hydrochloride
    • 1-[(2-chlorophenyl)(methylimino)methyl]cyclopentan-1-ol hydrochloride
    • Ketamine hydroxylimine precursor hydrochloride
    • AKOS015895593
    • 1-[(2-chlorophenyl)-methyliminomethyl]-1-cyclopentanol hydrochloride
    • Ketamine Precursor A hydrochloride
    • 1-[C-(2-chlorophenyl)-N-methyl-carbonimidoyl]cyclopentan-1-ol hydrochloride
    • 1-[(2-Chlorophenyl)(methylimino)methyl]cyclopentan-1-ol--hydrogen chloride (1/1)
    • 90717-16-1
    • Cyclopentanol, 1-[(2-chlorophenyl)(methylimino)methyl]-, hydrochloride (1:1)
    • Q666C84J7M
    • Cyclopentanol, 1-[(2-chlorophenyl)(methylimino)methyl]-, hydrochloride (1:1); Cyclopentanol, 1-[(2-chlorophenyl)(methylimino)methyl]-, hydrochloride (9CI); 2-Chlorophenyl-1-hydroxy-1-cyclopentyl N-methyl ketimine hydrochloride
    • +Expand
    • MFCD09263755
    • CKDXSVLVPYBGPG-JRUHLWALSA-N
    • InChI=1S/C13H16ClNO.ClH/c1-15-12(13(16)8-4-5-9-13)10-6-2-3-7-11(10)14;/h2-3,6-7,16H,4-5,8-9H2,1H3;1H/b15-12+;
    • C/N=C(\C1=CC=CC=C1Cl)/C2(CCCC2)O.Cl

Computed Properties

  • 273.06900
  • 1
  • 2
  • 2
  • 273.0687196g/mol
  • 17
  • 271
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • 32.6Ų

Experimental Properties

  • 3.86600
  • 32.59000
  • 169-174 ºC

1-(2-Chlorophenyl)(methylimino)methylcyclopentanol Hydrochloride Security Information

1-(2-Chlorophenyl)(methylimino)methylcyclopentanol Hydrochloride Customs Data

  • 2925290090

  • China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1-(2-Chlorophenyl)(methylimino)methylcyclopentanol Hydrochloride Synthesis

Synthetic Circuit 1

6740-86-9 6740-86-9
74-89-5 74-89-5
90717-16-1 90717-16-1
1878517-17-9 1878517-17-9
1823362-29-3 1823362-29-3
90717-17-2 90717-17-2
Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  48 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  30 min, rt; 1 h, 20 °C
Reference
Process Research and Impurity Control Strategy of Esketamine
Gao, Shenghua; Gao, Xuezhi; Yang, Zhezhou; Zhang, Fuli, Organic Process Research & Development, 2020, 24(4), 555-566

1-(2-Chlorophenyl)(methylimino)methylcyclopentanol Hydrochloride Preparation Products

1-(2-Chlorophenyl)(methylimino)methylcyclopentanol Hydrochloride Related Literature

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